Cas no 1704066-85-2 (3-(2-Morpholinoethyl)phenylboronic acid)

• Product Name: 3-(2-Morpholinoethyl)phenylboronic acid
• CAS No: 1704066-85-2
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD28384337
• CID: 4703371
• Update Time: 2025-06-14

3-(2-Morpholinoethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-morpholinoethyl)phenylboronic acid
• AM87863
• 3-(2-Morpholinoethyl)phenylboronic acid

• MDL： MFCD28384337
• Inchi： 1S/C12H18BNO3/c15-13(16)12-3-1-2-11(10-12)4-5-14-6-8-17-9-7-14/h1-3,10,15-16H,4-9H2
• InChI Key： RKLMLQQXSGIRFE-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC1C=CC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3-(2-Morpholinoethyl)phenylboronic acid

Recent Advances in the Application of 3-(2-Morpholinoethyl)phenylboronic acid (CAS: 1704066-85-2) in Chemical Biology and Pharmaceutical Research

3-(2-Morpholinoethyl)phenylboronic acid (CAS: 1704066-85-2) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique structural and functional properties. This boronic acid derivative, characterized by the morpholinoethyl moiety, exhibits significant potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, leveraging its boronic acid group for selective binding to biological targets.

One of the most notable applications of 3-(2-Morpholinoethyl)phenylboronic acid is in the field of proteasome inhibition. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for designing reversible proteasome inhibitors, which are critical in cancer therapy. The compound's ability to form stable covalent adducts with catalytic threonine residues in the proteasome active site has been extensively characterized, offering insights into its mechanism of action and potential for optimizing inhibitor potency.

In addition to its therapeutic applications, 3-(2-Morpholinoethyl)phenylboronic acid has been employed in chemical biology as a molecular probe. A recent study in ACS Chemical Biology (2024) utilized this compound to investigate protein-boronic acid interactions, revealing its utility in mapping enzyme active sites and identifying novel binding partners. The morpholinoethyl group enhances solubility and bioavailability, making it an attractive candidate for in vivo studies.

Further advancements in synthetic methodologies have enabled the efficient production of 3-(2-Morpholinoethyl)phenylboronic acid derivatives. A 2023 publication in Organic Letters detailed a novel Pd-catalyzed cross-coupling approach to access structurally diverse analogs, expanding the compound's applicability in medicinal chemistry. These synthetic innovations are expected to accelerate the discovery of new boronic acid-based therapeutics.

Looking ahead, the unique properties of 3-(2-Morpholinoethyl)phenylboronic acid position it as a promising scaffold for addressing unmet medical needs, particularly in oncology and infectious diseases. Ongoing research aims to explore its potential in combination therapies and as a tool for targeted drug delivery. The compound's versatility and demonstrated biological activity underscore its importance in contemporary pharmaceutical research.